Cas no 50341-63-4 (N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide)

N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide structure
50341-63-4 structure
Product Name:N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide
CAS No:50341-63-4
MF:C16H20N2O
MW:256.342803955078
CID:1568431
PubChem ID:39643
Update Time:2025-04-21

N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide
    • N-[2-(Isopropylamino)ethyl]-1-naphthalenecarboxamide
    • 1-Naphthalenecarboxamide, N-(2-((1-methylethyl)amino)ethyl)-
    • N-(2-Isopropilamminoetil)-1-naftammide [Italian]
    • N-[2-(isopropylamino)ethyl ]-1-naphthalenecarboxamide
    • N-(2-Isopropilamminoetil)-1-naftammide
    • AKOS006113008
    • BRN 2458241
    • DTXSID50198385
    • DB-266017
    • 1-NAPHTHALENECARBOXAMIDE, N-(2-(ISOPROPYLAMINO)ETHYL)-
    • N-(2-(Isopropylamino)ethyl)-1-naphthalenecarboxamide
    • 50341-63-4
    • Inchi: 1S/C16H20N2O/c1-12(2)17-10-11-18-16(19)15-9-5-7-13-6-3-4-8-14(13)15/h3-9,12,17H,10-11H2,1-2H3,(H,18,19)
    • InChI Key: DNHMOKOBAOCWHL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C2C=CC=CC=12)NCCNC(C)C

Computed Properties

  • Exact Mass: 256.1577
  • Monoisotopic Mass: 256.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13

N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide Related Literature

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd